
Sardomozide dihydrochloride in anticancer
research applications

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Sardomozide dihydrochloride

CAS No.: 138794-73-7

Cat. No.: S548218

Get Quote

Quantitative Profile of Sardomozide Dihydrochloride

The table below consolidates the core quantitative and descriptive data available from the search results.

Parameter Details

CAS Number
(Parent)

149400-88-4 [1]

Molecular Formula C₁₁H₁₄N₆ · 2HCl [1]

Molecular Weight 303.19 g/mol [1]

Target Enzyme S-Adenosylmethionine Decarboxylase (SAMDC or AMD1) [1] [2]

Mechanism of
Action

Potent and selective inhibition of SAMDC, a key enzyme in the polyamine

biosynthesis pathway [1].

IC₅₀ Value 5 nM [1]

Purity 98% [1]

Solubility Soluble in water and DMSO [1]
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| Research Applications | - Investigation of polyamine metabolism in cancer [3] [1].

Used in vivo (rat models) to study diseases like Pulmonary Arterial Hypertension (PAH) [2]. |

The Polyamine Pathway and Sardomozide's Role

Sardomozide exerts its effects by inhibiting a critical step in the synthesis of spermidine and spermine. The

following diagram illustrates this metabolic pathway and the point of inhibition.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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